2-amino-5-bromo-3-methylphenol
Description
2-Amino-5-bromo-3-methylphenol is an aminophenol . It is a reagent used in chemoselective and regioselective oxybromination of phenols with dioxygen .
Synthesis Analysis
The synthesis of a similar compound, 5-bromo-2-methoxyphenol, involves three steps: acetylation protection on the phenolic hydroxyl using acetic anhydride, bromination using bromine under the catalysis of iron powder, and finally deacetylation . Other methods for the synthesis of phenols include ester rearrangement in the Fries rearrangement, rearrangement of N-phenylhydroxylamines in the Bamberger rearrangement, hydrolysis of phenolic esters or ethers, and reduction of quinones .Molecular Structure Analysis
The molecular structure of 2-amino-5-bromo-3-methylphenol can be analyzed using tools like MolView . Theoretical investigations of similar compounds have been conducted using methods like Density Functional Theory (DFT) and Hartree-Fock (HF), where the molecular structures of the compounds have been optimized .Chemical Reactions Analysis
The chemical reactions of 2-amino-5-bromo-3-methylphenol could involve various synthesis methods such as ester rearrangement in the Fries rearrangement, rearrangement of N-phenylhydroxylamines in the Bamberger rearrangement, hydrolysis of phenolic esters or ethers, and reduction of quinones .Safety and Hazards
2-Amino-5-methylphenol is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective gear, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Future Directions
A supramolecular assembly was successfully constructed by 2-amino-5-bromo-3-methylpyridine and 2,4-dihydroxybenzoic acid through N+–H⋯O−, N–H⋯O and O–H⋯O hydrogen bonding interactions . This suggests potential future directions in the design and synthesis of various nitrogen-containing heterocyclic compounds and their annulated derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5-bromo-3-methylphenol involves the bromination of 2-amino-3-methylphenol.", "Starting Materials": [ "2-amino-3-methylphenol", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Dissolve 2-amino-3-methylphenol in water", "Add sodium hydroxide to adjust the pH to 9-10", "Add bromine dropwise with stirring until the solution turns yellow", "Add hydrochloric acid to adjust the pH to 2-3", "Filter the precipitate and wash with water", "Dry the product to obtain 2-amino-5-bromo-3-methylphenol" ] } | |
CAS RN |
1194760-84-3 |
Product Name |
2-amino-5-bromo-3-methylphenol |
Molecular Formula |
C7H8BrNO |
Molecular Weight |
202 |
Purity |
95 |
Origin of Product |
United States |
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